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Technical Support Center: Radon-220
Experiments
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

low count rates and other issues during Radon-220 (Thoron) experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of unexpectedly low count rates in my Radon-220
experiment?

A1: Low count rates in Radon-220 experiments can stem from several factors, broadly

categorized as issues with the Radon-220 source, the detection system, or the experimental

procedure itself. Specific causes include:

Source-Related Issues:

Low Emanation Rate: The material hosting the Thorium-228 source may have a low

emanation coefficient, meaning the Radon-220 gas is not efficiently released.[1][2]

Source Decay: While Thorium-228 has a relatively long half-life (1.91 years), older sources

will have diminished activity.
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Improper Source Preparation: Sintered sources or those not properly prepared may trap

the Radon-220 within the material matrix.[3]

Detector and Electronics Issues:

Low Detector Efficiency: The intrinsic efficiency of your detector for the alpha particles of

interest may be low. Some detectors, like the RAD7, have been reported to have a lower

sensitivity to Radon-220 compared to Radon-222.[4][5]

Incorrect Detector Settings: Improper high voltage bias, discriminator settings, or energy

calibration can lead to a loss of counts.

Detector Malfunction: This can include a fractured scintillation crystal, a light leak in a

photomultiplier tube (PMT), or a defective solid-state detector.[6]

Electronics Malfunction: Issues with NIM modules such as the preamplifier, amplifier, or

multichannel analyzer (MCA) can lead to signal loss.[7][8]

Experimental Protocol and Environmental Factors:

Leaks in the System: Any leaks in the gas handling lines or the measurement chamber

can lead to the loss of Radon-220 before it reaches the detector.

High Humidity: Excessive moisture can affect the performance of some detectors, such as

electret ion chambers and scintillation cells.[9]

Incorrect Flow Rate: In flow-through experiments, an incorrect gas flow rate can prevent

an adequate concentration of Radon-220 from reaching the detector.

High Background: While not directly a cause of low source counts, a high background can

make it difficult to resolve the Radon-220 peaks, leading to inaccurate (and potentially

lower) net counts after background subtraction.

Q2: How can I differentiate between a source problem and a detector problem?

A2: To distinguish between a source and a detector issue, a systematic approach is necessary:
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System Health Check: Verify all electronic components are powered on and cables are

securely connected.

Use a Known Calibration Source: Test the detector with a calibrated alpha source (e.g.,

Americium-241). If you observe the expected count rate and energy resolution for this

source, your detector and electronics are likely functioning correctly, and the issue probably

lies with your Radon-220 source or the experimental setup.

Inspect the Radon-220 Source: If possible, visually inspect the source for any signs of

degradation.

Review Source Documentation: Check the age and calibration certificate of your Thorium-

228 source to ensure it should be producing a sufficient amount of Radon-220.

Q3: My alpha spectrum shows unexpected peaks. What could be the cause?

A3: Unexplained peaks in your alpha spectrum can be caused by:

Electronic Noise: Malfunctioning electronics can introduce noise that may be interpreted as

signal pulses.[6]

Contamination: The detector or measurement chamber may be contaminated with other

alpha-emitting radionuclides.

Radon-222 Interference: Radon-222 and its progeny are often present as background and

can interfere with the Radon-220 spectrum. For example, the 6.0 MeV alpha from 218Po (a

Radon-222 daughter) can interfere with the 6.05 MeV and 6.09 MeV alphas from 212Bi (a

Radon-220 daughter).[9][10]

Thoron Progeny Peaks: Ensure you are correctly identifying all the alpha peaks from the

Radon-220 decay chain, including those from Polonium-216 (6.78 MeV) and Polonium-212

(8.78 MeV).[5][11]

Q4: What are common background sources in Radon-220 experiments and how can I reduce

them?

A4: Common background sources include:
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Ambient Radon-222 and Radon-220: Radon isotopes are naturally present in the air and can

infiltrate your experimental setup.[12][13]

Radioactivity in Detector and Shielding Materials: The materials used to construct the

detector and its shielding can contain trace amounts of radioactive isotopes.

Cosmic Rays: High-energy cosmic rays can interact with the detector and shielding to

produce background signals.

To reduce background:

Purge with Nitrogen or Clean Air: Flushing the detector chamber with radon-free gas can

significantly reduce the background from ambient radon.[12]

Use Low-Activity Shielding: Construct shielding from materials known to have low intrinsic

radioactivity, such as old lead.[12]

Work in a Controlled Atmosphere: If possible, assemble and operate your experiment in an

environment with controlled, low radon levels.

Active Shielding: For highly sensitive experiments, an anti-coincidence system (e.g., a plastic

scintillator surrounding the primary detector) can be used to reject cosmic ray-induced

events.[12]

Troubleshooting Guides
Guide 1: Troubleshooting Low Counts - A Step-by-Step
Approach
This guide provides a logical workflow for diagnosing the cause of low count rates.

Step 1: Initial System Checks

Question: Are all components of the data acquisition system powered on and properly

connected?

Action:
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Verify that the NIM bin, preamplifier, amplifier, and MCA are all powered on.

Check all BNC and high-voltage cables for secure connections.

Ensure the detector is properly seated and, if applicable, the vacuum in the chamber is at

the correct level.

Step 2: Detector and Electronics Verification

Question: Is the detector and its associated electronics chain functioning correctly?

Action:

Power down the system and replace the Radon-220 setup with a known, calibrated alpha

source (e.g., Am-241).

Power up the system and acquire a spectrum for a set amount of time.

If the count rate and energy resolution are as expected for the calibration source: The

problem is likely with your Radon-220 source or the gas handling system. Proceed to Step

3.

If the count rate is low or there is no signal: The problem is with the detector or electronics.

Proceed to the "Detector/Electronics Troubleshooting Flowchart" below.

Step 3: Radon-220 Source and Gas Handling System Check

Question: Is the Radon-220 source producing and delivering gas to the detector effectively?

Action:

Check for Leaks: Use a leak detector or a pressure-decay test to ensure the integrity of

your gas lines and measurement chamber.

Verify Flow Rates: If using a flow-through system, check your mass flow controllers to

ensure the correct carrier gas flow rate is being used.
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Inspect the Source: Check the age and condition of your Thorium-228 source. Consider

that the emanation efficiency can be affected by factors like moisture.[1]

Increase Emanation (if possible): For some source types, gently heating the source

material can increase the radon emanation rate. This should be done with caution and in

accordance with safety protocols.

Data Presentation
Table 1: Typical Alpha Energies in Radon-220 Decay Chain

Isotope Half-life Alpha Energy (MeV)

Radon-220 (Rn-220) 55.6 s 6.29

Polonium-216 (Po-216) 0.15 s 6.78

Bismuth-212 (Bi-212) 60.6 min
6.05 & 6.09 (from a small

branch)

Polonium-212 (Po-212) 0.3 µs 8.78

Source: Data compiled from various nuclear data sheets.[5]

Table 2: Radon-220 Emanation Coefficients for Various Materials

Material
Mean Rn-220 Emanation
Coefficient

Reference

Mineral 0.0005 ± 0.0001 in[1]

Rock 0.157 ± 0.086 in[1]

Rock (average) 0.105 ± 0.145 in[1]

Note: The emanation coefficient is the fraction of Radon-220 atoms produced within the

material that escape from the material's surface.

Table 3: Comparison of Detector Efficiencies for Radon-222 and Radon-220
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Detector Type
Typical Efficiency for Rn-
222

Notes on Rn-220 Efficiency

RAD7 Calibrated for Rn-222

Sensitivity for Rn-220 is

reported to be ~30% less than

for Rn-222.[4][5]

Scintillation Cell (Lucas Cell) High, can be ~95%
Efficiency can be affected by

pressure and humidity.[4]

Solid-State Silicon Detector
Dependent on geometry (solid

angle)

Efficiency is determined by the

solid angle between the source

and the detector.

Experimental Protocols
Protocol 1: Calibration of an Alpha Spectrometer for
Radon-220 Measurements

Objective: To determine the detection efficiency of the alpha spectrometer for the alpha

particles emitted by Radon-220 and its progeny.

Materials:

Calibrated Thorium-228 source with known Radon-220 emanation rate.

Alpha spectrometer (solid-state detector or scintillation cell).

NIM electronics (preamplifier, amplifier, MCA).

Gas-tight measurement chamber.

Mass flow controllers and inert carrier gas (e.g., nitrogen).

Procedure:

1. Assemble the experimental setup, ensuring all connections are gas-tight.

2. Place the calibrated Th-228 source in the measurement chamber.
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3. Purge the chamber and detector with the inert carrier gas to remove any ambient radon.

4. Start the flow of the carrier gas over the Th-228 source and into the measurement

chamber at a known, constant rate.

5. Allow the system to reach equilibrium, where the rate of Radon-220 entering the chamber

is balanced by its decay. This may take several minutes.

6. Acquire an alpha spectrum for a predetermined amount of time.

7. Identify the peaks corresponding to the Radon-220 progeny (e.g., Po-216 at 6.78 MeV

and Po-212 at 8.78 MeV).

8. Calculate the net counts in each peak by subtracting the background.

9. The detection efficiency (ε) for a given alpha energy is calculated as: ε = (Net Count Rate)

/ (Activity of the source × Emanation Coefficient × Branching Ratio)

10. Repeat the measurement multiple times to determine the uncertainty in the efficiency.

Visualizations
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Start: Low Count Rate Observed

Step 1: Perform Initial System Checks
(Power, Cables, Connections)

System OK?

Fix Connections / Power On

No

Step 2: Test with Calibrated Alpha Source

Yes

Re-check Count Rate

Detector OK?

Problem is with Detector or Electronics

No

Step 3: Check Rn-220 Source and Gas System
(Leaks, Flow Rate, Source Age)

Yes

Problem is likely with Rn-220 Source
or Gas Handling System

Go to Detector/Electronics
Troubleshooting Flowchart

Resolve Leaks, Adjust Flow,
or Replace Source

Click to download full resolution via product page

Caption: Troubleshooting workflow for low count rates.
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Start: Low/No Counts with Calibrated Source

Check Detector High Voltage Setting

HV Correct?

Adjust HV to Recommended Value

No

Check Preamplifier Power and Output

Yes

Retest with Calibrated Source

Preamplifier OK?

Check Amplifier Settings
(Gain, Shaping Time) and Output

Yes

Replace Faulty Module

No

Amplifier OK?

Check MCA Settings
(LLD, ULD, ADC)

Yes

No

MCA OK?

Detector is Likely Faulty
(e.g., damaged crystal, light leak)

YesNo

Consult Manual or Replace Detector

Click to download full resolution via product page

Caption: Detector and electronics troubleshooting flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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